Cas no 1183545-51-8 (4-[2-(Trifluoroacetamido)ethyl]benzoic acid)

• Product Name: 4-[2-(Trifluoroacetamido)ethyl]benzoic acid
• CAS No: 1183545-51-8
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5996661
• PubChem ID: 54898409
• Update Time: 2025-05-19

4-[2-(Trifluoroacetamido)ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3196978
• 4-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]benzoic acid
• QEMQFEFFQFEGNQ-UHFFFAOYSA-N
• 1183545-51-8
• 4-[2-(trifluoroacetamido)ethyl]benzoic acid
• EN300-4236185
• AKOS005805972
• 4-[2-(Trifluoroacetamido)ethyl]benzoic acid

• Inchi： 1S/C11H10F3NO3/c12-11(13,14)10(18)15-6-5-7-1-3-8(4-2-7)9(16)17/h1-4H,5-6H2,(H,15,18)(H,16,17)
• InChI Key： QEMQFEFFQFEGNQ-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-[2-(Trifluoroacetamido)ethyl]benzoic acid

Introduction to 4-[2-(Trifluoroacetamido)ethyl]benzoic acid (CAS No: 1183545-51-8)

4-[2-(Trifluoroacetamido)ethyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1183545-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a trifluoroacetamide functional group attached to an ethyl chain, which modulates its chemical properties and biological activities. The benzoic acid moiety is well-known for its role in various biological processes, including the inhibition of fatty acid synthesis and the modulation of enzyme activities. The introduction of the trifluoroacetamide group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

The structure of 4-[2-(Trifluoroacetamido)ethyl]benzoic acid consists of a benzene ring substituted with an ethyl chain that terminates in a trifluoroacetamide group. This unique structural feature imparts distinct physicochemical properties, such as solubility in organic solvents and moderate stability under various conditions. These characteristics make it suitable for formulation in pharmaceutical applications, where solubility and stability are critical factors. The trifluoroacetamide group also contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, by influencing its electronic distribution and molecular shape.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological properties. Studies have demonstrated that these compounds can exhibit anti-inflammatory, antimicrobial, and anti-cancer effects. Specifically, the trifluoroacetamide moiety in 4-[2-(Trifluoroacetamido)ethyl]benzoic acid has been shown to enhance binding affinity to certain biological targets, making it an attractive scaffold for drug design. For instance, research has indicated that this compound may interfere with key metabolic pathways in cancer cells by inhibiting specific enzymes involved in fatty acid synthesis. This mechanism aligns with emerging trends in oncology, where targeting metabolic vulnerabilities of tumors has become a viable therapeutic strategy.

Moreover, the chemical modifications introduced in 4-[2-(Trifluoroacetamido)ethyl]benzoic acid have implications for its pharmacokinetic profile. The presence of the trifluoroacetamide group increases the metabolic stability of the molecule, reducing its susceptibility to degradation by enzymes such as cytochrome P450 oxidases. This enhanced stability can lead to prolonged half-life and improved bioavailability upon administration. Such pharmacokinetic advantages are highly desirable in drug development, as they can translate into more effective dosing regimens and fewer side effects for patients.

Recent advancements in computational chemistry have further highlighted the potential of 4-[2-(Trifluoroacetamido)ethyl]benzoic acid as a lead compound for drug discovery. Molecular modeling studies have revealed that this compound can effectively bind to pockets on target proteins through both hydrophobic and electrostatic interactions. These interactions are critical for achieving high affinity and selectivity in drug design. By leveraging computational tools, researchers can optimize the structure of 4-[2-(Trifluoroacetamido)ethyl]benzoic acid or derive novel analogs with enhanced potency and reduced toxicity.

The synthesis of 4-[2-(Trifluoroacetamido)ethyl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the ethyl chain followed by functionalization with a trifluoroacetamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to improve yield and purity. These synthetic methodologies are essential for producing high-quality material suitable for preclinical and clinical studies.

Preclinical studies have begun to explore the therapeutic potential of 4-[2-(Trifluoroacetamido)ethyl]benzoic acid in various disease models. Initial findings suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, animal models have shown promising results in terms of tumor growth inhibition when treated with this compound. These early-stage studies underscore its potential as a therapeutic agent and warrant further investigation into its mechanisms of action.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 4-[2-(Trifluoroacetamido)ethyl]benzoic acid exemplifies this collaborative approach, as it represents a fusion of synthetic chemistry expertise with biological insights into disease pathways. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their therapeutic efficacy. The flexibility offered by its molecular framework allows for extensive structural modifications aimed at optimizing pharmacological properties.

In conclusion,4-[2-(Trifluoroacetamido)ethyl]benzoic acid (CAS No: 1183545-51-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of chemical features—namely the benzoic acid core and trifluoroacetamide substituent—makes it a valuable scaffold for drug discovery efforts targeting inflammation and cancer metabolism. With ongoing research efforts focused on elucidating its mechanisms of action and optimizing its pharmacokinetic profile,this compound holds promise as a future therapeutic agent capable of addressing unmet medical needs.